Cas no 5784-58-7 (2-chloro-5-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide)

2-chloro-5-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide structure
5784-58-7 structure
Product Name:2-chloro-5-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide
CAS No:5784-58-7
MF:C12H10ClN3O4S
MW:327.743500232697
CID:1607262
PubChem ID:2868067
Update Time:2025-04-21

2-chloro-5-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide
    • 2-Chloro-5-nitro-N-pyridin-2-ylmethyl-benzenesulfonamide
    • benzenesulfonamide, 2-chloro-5-nitro-N-(2-pyridinylmethyl)-
    • 5784-58-7
    • 332021-57-5
    • 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide
    • DTXSID40386638
    • CB08139
    • CBMicro_005668
    • AKOS002288536
    • Z45524374
    • F0376-0189
    • SMSF0007424
    • BIM-0005727.P001
    • 2-chloro-5-nitro-N-(2-pyridinylmethyl)benzenesulfonamide
    • Inchi: 1S/C12H10ClN3O4S/c13-11-5-4-10(16(17)18)7-12(11)21(19,20)15-8-9-3-1-2-6-14-9/h1-7,15H,8H2
    • InChI Key: ROXCYWYUFODARU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1S(NCC1C=CC=CN=1)(=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 327.0082
  • Monoisotopic Mass: 327.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.505
  • Boiling Point: 516.7°C at 760 mmHg
  • Flash Point: 266.3°C
  • Refractive Index: 1.627
  • PSA: 102.2
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